2-bromo-N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide

• IUPAC Name: 2-bromo-N-(5-methylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide
• InChI: InChI=1S/C14H14BrN3O3S2/c1-23(20,21)18-7-6-11-12(8-18)22-14(16-11)17-13(19)9-4-2-3-5-10(9)15/h2-5H,6-8H2,1H3,(H,16,17,19)
• InChI Key: QAHJJPBNSIKHIA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C14H14BrN3O3S2
• Molecular Weight: 416.3 g/mol
• CAS No.: 1396844-16-8

Description

2-bromo-N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide is a synthetic small molecule characterized by a fused tetrahydrothiazolo[5,4-c]pyridine core. The structure features a methylsulfonyl group at position 5 of the bicyclic system and a 2-bromo-substituted benzamide moiety attached to the thiazole ring.

Biological Activity

2-bromo-N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide is a synthetic compound with a unique structure that combines a bromine atom with a thiazole and sulfonyl group. Its molecular formula is $C_{14}H_{14}BrN_{3}O_{3}S_{2}$, and it has garnered attention in medicinal chemistry due to its potential biological activities.

• Molecular Weight : 416.3 g/mol
• CAS Number : 1396844-16-8
• Molecular Structure : The compound features a benzamide structure with a thiazolo-pyridine moiety, which may influence its biological interactions.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of the bromine atom and the sulfonyl group enhances its lipophilicity and binding affinity to target proteins.

Anticancer Activity

Research indicates that compounds similar to 2-bromo-N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide exhibit significant anticancer properties. For example:

• Inhibition of Kinases : Some studies have shown that thiazole derivatives can inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. This inhibition can lead to reduced proliferation of cancer cells .

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties. Research on related thiazole compounds indicates:

• Broad-Spectrum Activity : Thiazoles have demonstrated effectiveness against various bacterial strains and fungi, potentially due to their ability to disrupt cellular membranes or inhibit vital enzymatic processes.

Neuroprotective Effects

There is emerging evidence that compounds featuring thiazole rings may possess neuroprotective properties:

• Reduction of Oxidative Stress : Some studies suggest that these compounds can mitigate oxidative stress in neuronal cells, which is a contributing factor in neurodegenerative diseases .

Case Studies

Study	Findings
Study 1	Demonstrated that thiazole derivatives inhibit CDK4 with over 300-fold selectivity in vitro .
Study 2	Found that related compounds showed significant antibacterial activity against Staphylococcus aureus and Escherichia coli.
Study 3	Reported neuroprotective effects in animal models through reduced levels of reactive oxygen species (ROS) .

Comparison with Similar Compounds

N-(5-Benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(tert-butyl)benzamide hydrochloride ()

• Core Structure : Shares the same tetrahydrothiazolo[5,4-c]pyridine scaffold.
• Substituent Differences :
  • Position 5 : Benzyl group (lipophilic) vs. methylsulfonyl (polar, electron-withdrawing). The benzyl group may increase membrane permeability but reduce metabolic stability compared to the sulfonyl group.
  • Benzamide : 4-tert-butyl (sterically bulky, lipophilic) vs. 2-bromo (halogen-mediated interactions).
• Salt Form : Hydrochloride salt in ’s compound likely improves aqueous solubility compared to the free base form of the target compound .

Analogues with Divergent Core Structures

N-(5-bromo-4-phenyl-thiazol-2-yl)-3,5-dichloro-2-hydroxy-benzamide ()

• Core Structure: Simple thiazole ring (non-fused) vs. tetrahydrothiazolo[5,4-c]pyridine.
• Substituent Similarities :
  • Thiazole Position 5 : Bromo substitution (shared with the target’s benzamide).
  • Benzamide : 3,5-dichloro-2-hydroxy groups introduce hydrogen-bonding capacity and increased lipophilicity compared to the target’s 2-bromo substitution .

Data Tables

Table 1. Structural and Functional Comparison of Compounds

Compound Name	Core Structure	Position 5 Substituent	Benzamide Substituents	Key Features
Target Compound	Tetrahydrothiazolo[5,4-c]pyridine	Methylsulfonyl	2-bromo	Polar sulfonyl; halogenated benzamide
Compound	Tetrahydrothiazolo[5,4-c]pyridine	Benzyl	4-tert-butyl	Lipophilic substituents; hydrochloride salt
Compound	Thiazole	Bromo, 4-phenyl	3,5-dichloro, 2-hydroxy	Hydrogen-bonding hydroxy; halogen-rich

Table 2. Hypothetical Property Comparison

Property	Target Compound	Compound	Compound
Solubility	Moderate (sulfonyl)	High (HCl salt)	Low (hydroxy, halogens)
Lipophilicity (LogP)	Moderate	High (benzyl, tert-butyl)	High (halogens, phenyl)
Metabolic Stability	Potentially high	Moderate (benzyl)	Variable (hydroxy)

Discussion of Research Findings

While direct pharmacological data for the target compound are absent in the provided evidence, structural comparisons highlight critical trends:

• Substituent Effects :
  • Methylsulfonyl groups (target) improve solubility and metabolic resistance over benzyl groups () .
  • Bromine in the target’s benzamide may engage in halogen bonding, unlike ’s tert-butyl or ’s hydroxy group .
• Salt Forms : ’s hydrochloride salt demonstrates how formulation can address solubility challenges inherent to lipophilic scaffolds .